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Compound of Interest

Compound Name:
Methyl N-Boc-3-Oxopiperidine-4-

carboxylate

Cat. No.: B057499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on Methyl N-Boc-3-
Oxopiperidine-4-carboxylate, a key building block in medicinal chemistry. Due to the limited

availability of publicly accessible, detailed ¹H NMR spectral data for this specific compound, a

comprehensive quantitative analysis and visualization of its spectrum cannot be provided at

this time.

Despite extensive searches through scientific literature, spectral databases, and patent filings,

a complete ¹H NMR dataset detailing chemical shifts (δ), coupling constants (J), and integration

values for Methyl N-Boc-3-Oxopiperidine-4-carboxylate could not be located. The CAS

number for this compound is 220223-46-1. While information on isomers, such as Methyl N-

Boc-4-oxopiperidine-3-carboxylate, and related N-Boc protected piperidines is available, this

data is not directly applicable for a precise analysis of the target molecule.

Molecular Structure
To provide a contextual framework, the chemical structure of Methyl N-Boc-3-Oxopiperidine-
4-carboxylate is presented below. The accurate assignment of proton signals in a ¹H NMR

spectrum is fundamentally dependent on this structure.
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General ¹H NMR Experimental Workflow

Sample Preparation
(Dissolve in deuterated solvent)

Instrument Setup
(Lock, Shim, Tune)

Data Acquisition
(Acquire FID)

Data Processing
(FT, Phasing, Baseline Correction)

Spectral Analysis
(Calibration, Integration, Peak Picking)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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